Cas no 1804354-68-4 (Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804354-68-4
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4838964
• Update Time: 2025-05-27

Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H8ClF3INO3/c1-18-7(17)3-5-2-6(4-11)16-9(8(5)15)19-10(12,13)14/h2H,3-4H2,1H3
• InChI Key： FCVJILDZZSLQDB-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CCl)C=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804354-68-4)

The compound Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804354-68-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate has surged, driven by advancements in drug discovery and precision agriculture. This compound's multifunctional groups allow for diverse chemical modifications, making it a versatile building block in organic synthesis. Its CAS No. 1804354-68-4 is frequently searched in scientific databases, reflecting its growing importance in R&D.

One of the key reasons for the popularity of Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate is its compatibility with modern synthetic methodologies, such as cross-coupling reactions and click chemistry. These techniques are widely used in the development of small-molecule drugs and agrochemicals, aligning with current trends in sustainable chemistry. The presence of both iodo and chloromethyl groups enables selective functionalization, which is crucial for creating targeted molecular architectures.

From an industrial perspective, the compound's stability and solubility profile make it suitable for large-scale applications. Manufacturers and researchers often inquire about its synthesis route, purity standards, and handling protocols, highlighting its practical relevance. Additionally, the trifluoromethoxy group is known to enhance the metabolic stability of molecules, a feature highly sought after in pharmaceutical intermediates.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated compounds, Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate is designed to meet stringent green chemistry principles, minimizing hazardous byproducts. This aligns with global initiatives to reduce the environmental footprint of chemical production, a topic frequently discussed in academic and industrial forums.

In summary, Methyl 6-(chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804354-68-4) represents a cutting-edge solution for researchers tackling challenges in drug development and crop science. Its structural versatility, combined with its alignment with modern synthetic and environmental standards, ensures its continued relevance in the evolving landscape of chemical innovation.